Guanidine Guanidine Guanidine is an aminocarboxamidine, the parent compound of the guanidines. It is a one-carbon compound, a member of guanidines and a carboxamidine. It is a conjugate base of a guanidinium.
A strong organic base existing primarily as guanidium ions at physiological pH. It is found in the urine as a normal product of protein metabolism. It is also used in laboratory research as a protein denaturant. (From Martindale, the Extra Pharmacopoeia, 30th ed and Merck Index, 12th ed) It is also used in the treatment of myasthenia and as a fluorescent probe in HPLC.
Guanidine is an Acetylcholine Releasing Agent. The physiologic effect of guanidine is by means of Increased Acetylcholine Activity.
Guanidine is a natural product found in Liparis formosana, Citrus reticulata, and other organisms with data available.
Guaniidine is a uremic toxin. Uremic toxins can be subdivided into three major groups based upon their chemical and physical characteristics: 1) small, water-soluble, non-protein-bound compounds, such as urea; 2) small, lipid-soluble and/or protein-bound compounds, such as the phenols and 3) larger so-called middle-molecules, such as beta2-microglobulin. Chronic exposure of uremic toxins can lead to a number of conditions including renal damage, chronic kidney disease and cardiovascular disease. Guanidine is a polyamine that can function as a strong organic base existing primarily as guanidium ions at physiological pH. With a pKa of 12.5, guanidine is protonated, with a charge of +1 in physiological conditions. It is found in the urine as a normal product of protein metabolism. It is also used in laboratory research as a protein denaturant. (From Martindale, the Extra Pharmacopoeia, 30th ed and Merck Index, 12th ed). Guanidine is a crystalline compound of strong alkalinity formed by the oxidation of guanine. It is used in the manufacture of plastics and explosives.
Brand Name: Vulcanchem
CAS No.: 113-00-8
VCID: VC20999785
InChI: InChI=1S/CH5N3/c2-1(3)4/h(H5,2,3,4)
SMILES: C(=N)(N)N
Molecular Formula: CH5N3
Molecular Weight: 59.07 g/mol

Guanidine

CAS No.: 113-00-8

Cat. No.: VC20999785

Molecular Formula: CH5N3

Molecular Weight: 59.07 g/mol

* For research use only. Not for human or veterinary use.

Guanidine - 113-00-8

Specification

Description Guanidine is an aminocarboxamidine, the parent compound of the guanidines. It is a one-carbon compound, a member of guanidines and a carboxamidine. It is a conjugate base of a guanidinium.
A strong organic base existing primarily as guanidium ions at physiological pH. It is found in the urine as a normal product of protein metabolism. It is also used in laboratory research as a protein denaturant. (From Martindale, the Extra Pharmacopoeia, 30th ed and Merck Index, 12th ed) It is also used in the treatment of myasthenia and as a fluorescent probe in HPLC.
Guanidine is an Acetylcholine Releasing Agent. The physiologic effect of guanidine is by means of Increased Acetylcholine Activity.
Guanidine is a natural product found in Liparis formosana, Citrus reticulata, and other organisms with data available.
Guaniidine is a uremic toxin. Uremic toxins can be subdivided into three major groups based upon their chemical and physical characteristics: 1) small, water-soluble, non-protein-bound compounds, such as urea; 2) small, lipid-soluble and/or protein-bound compounds, such as the phenols and 3) larger so-called middle-molecules, such as beta2-microglobulin. Chronic exposure of uremic toxins can lead to a number of conditions including renal damage, chronic kidney disease and cardiovascular disease. Guanidine is a polyamine that can function as a strong organic base existing primarily as guanidium ions at physiological pH. With a pKa of 12.5, guanidine is protonated, with a charge of +1 in physiological conditions. It is found in the urine as a normal product of protein metabolism. It is also used in laboratory research as a protein denaturant. (From Martindale, the Extra Pharmacopoeia, 30th ed and Merck Index, 12th ed). Guanidine is a crystalline compound of strong alkalinity formed by the oxidation of guanine. It is used in the manufacture of plastics and explosives.
CAS No. 113-00-8
Molecular Formula CH5N3
Molecular Weight 59.07 g/mol
IUPAC Name guanidine
Standard InChI InChI=1S/CH5N3/c2-1(3)4/h(H5,2,3,4)
Standard InChI Key ZRALSGWEFCBTJO-UHFFFAOYSA-N
SMILES C(=N)(N)N
Canonical SMILES C(=N)(N)N
Colorform Deliquescent crystalline mass
Melting Point 50 °C
182.3 °C

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